Cas no 14805-54-0 (Ethanediamide,N1,N2-bis(2,4-dinitrophenyl)-)

• Product Name: Ethanediamide,N1,N2-bis(2,4-dinitrophenyl)-
• CAS No: 14805-54-0
• MF: C₁₄H₈N₆O₁₀
• MW: 420.247522354126
• CID: 198760
• PubChem ID: 84655
• Update Time: 2025-04-19

Ethanediamide,N1,N2-bis(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanediamide,N1,N2-bis(2,4-dinitrophenyl)-
• N',N'-bis(2,4-dinitrophenyl)oxamide
• N,N'-bis(2,4-dinitrophenyl)oxamide
• N,N'-bis(2,4-dinitrophenyl)ethanediamide
• Einecs 238-872-1
• NS00051906
• SCHEMBL17287188
• DTXSID50933293
• N,N/'-Bis(2,4-dinitrophenyl)oxamide
• AKOS003273090
• 14805-54-0
• N,N'-BIS-(2,4-DINITROPHENYL)OXAMIDE
• N~1~,N~2~-Bis(2,4-dinitrophenyl)ethanediamide

• Inchi： 1S/C14H8N6O10/c21-13(15-9-3-1-7(17(23)24)5-11(9)19(27)28)14(22)16-10-4-2-8(18(25)26)6-12(10)20(29)30/h1-6H,(H,15,21)(H,16,22)
• InChI Key： NRBLVWUJTCZMHI-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 420.03024
• Monoisotopic Mass: 420.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 242A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.82
• Refractive Index: 1.769
• PSA: 230.76